Cas no 119982-27-3 (phenyl-[4-(trifluoromethyl)-1H-pyrrol-3-yl]methanone)
119982-27-3 structure
Product Name:phenyl-[4-(trifluoromethyl)-1H-pyrrol-3-yl]methanone
CAS No:119982-27-3
MF:C12H8F3NO
MW:239.19323348999
CID:2616907
PubChem ID:71339698
Update Time:2025-04-21
phenyl-[4-(trifluoromethyl)-1H-pyrrol-3-yl]methanone Chemical and Physical Properties
Names and Identifiers
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- phenyl-[4-(trifluoromethyl)-1H-pyrrol-3-yl]methanone
- Phenyl[4-(trifluoromethyl)-1H-pyrrol-3-yl]methanone
- DTXSID60767066
- 119982-27-3
-
- Inchi: 1S/C12H8F3NO/c13-12(14,15)10-7-16-6-9(10)11(17)8-4-2-1-3-5-8/h1-7,16H
- InChI Key: JGHGHHQQSMEQQB-UHFFFAOYSA-N
- SMILES: FC(C1=CNC=C1C(C1C=CC=CC=1)=O)(F)F
Computed Properties
- Exact Mass: 239.05579836Da
- Monoisotopic Mass: 239.05579836Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 32.9Ų
phenyl-[4-(trifluoromethyl)-1H-pyrrol-3-yl]methanone Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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